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Compound of Interest

Compound Name: Bromoacetamido-PEG8-Boc

Cat. No.: B606380 Get Quote

Essential Safety and Handling Guide for
Bromoacetamido-PEG8-Boc
For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like Bromoacetamido-PEG8-Boc are paramount for ensuring

laboratory safety and environmental compliance. This guide provides immediate, essential

information and step-by-step procedures for the safe operational use and disposal of this

compound.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Bromoacetamido-PEG8-Boc
is fundamental for its safe handling. While a specific Safety Data Sheet (SDS) for this novel

compound is not readily available, data from structurally similar compounds provide critical

safety insights.
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Property Value Source

Molecular Formula C25H48BrNO11 [1]

Molecular Weight 618.55 [1]

Appearance
Assumed to be a white powder

or solid.

Based on similar compounds

like 2-Bromoacetamide.[2]

Target PROTAC Linkers [1][3]

Storage

Store at -20°C for short term (1

month) and -80°C for long term

(6 months).

[3]

Hazards

Based on related bromo-

acetamide compounds, it is

expected to be toxic if

swallowed, cause severe skin

burns and eye damage, and

may cause respiratory

irritation. It is also suspected of

causing cancer.

[2][4][5]

Personal Protective Equipment (PPE)
When handling Bromoacetamido-PEG8-Boc, all personnel must be equipped with the

appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure safety.
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PPE Category Specification

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Gloves must be inspected

before use and changed immediately upon

contamination.[6][7]

Eye/Face Protection
Use chemical safety goggles with side-shields

or a face shield to protect against splashes.[6][7]

Skin and Body Protection

Wear a lab coat. Consider additional protective

clothing, such as a "bunny suit" coverall for

head-to-toe protection, to prevent skin

exposure. Gowns should be disposable, close in

the back, and have tight-fitting cuffs.[6][8]

Respiratory Protection

All handling of this compound should be

conducted in a certified chemical fume hood to

avoid inhalation of dust or vapors.[2][6] If a fume

hood is not feasible, a respirator is required.[7]

Operational Plan: Safe Handling Procedure
Adherence to a strict operational plan is crucial for minimizing risks during the handling of

Bromoacetamido-PEG8-Boc.

1. Preparation:

Ensure all necessary PPE is readily available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill containment materials (e.g., inert absorbent material) accessible.[6]

2. Handling:

Conduct all weighing and handling of the solid compound within a chemical fume hood to

prevent inhalation of dust.[6]
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Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling the compound.[4]

Keep the container tightly closed when not in use.[4]

3. In Case of a Spill:

Evacuate the immediate area.

Contain the spill using an inert absorbent material.[6]

Collect the spilled material and absorbent into a designated, sealed container for hazardous

waste.[6]

Decontaminate the spill area with an appropriate solvent, followed by washing with soap and

water.[2]

Collect all cleanup materials in a sealed bag or container for disposal as hazardous waste.[2]

4. First Aid Measures:

If on skin: Immediately remove all contaminated clothing and rinse the skin with water.[4][5]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[4][5]

If inhaled: Move to fresh air and keep at rest in a position comfortable for breathing. Seek

immediate medical attention.[4][5]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[4][5]

Disposal Plan
The disposal of Bromoacetamido-PEG8-Boc and its contaminated waste must comply with all

local, state, and federal regulations for hazardous materials.

1. Waste Segregation and Collection:
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Solid Waste: Collect all solid waste, including contaminated items like weighing paper and

gloves, in a clearly labeled, sealed, and compatible hazardous waste container.[6]

Liquid Waste: If the compound is in a solution, it should be collected in a designated

container for halogenated organic liquid waste. Do not mix with non-halogenated waste

streams.[6]

2. Storage of Waste:

Store sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.[6]

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[2][5]

3. Final Disposal:

Dispose of the hazardous waste through an approved hazardous waste disposal program.[2]

Do not dispose of this chemical in standard laboratory trash or down the drain.[6]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of

Bromoacetamido-PEG8-Boc.
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Caption: Workflow for safe handling and disposal of Bromoacetamido-PEG8-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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